Cas no 2229270-97-5 (1-1-(2-methoxy-6-methylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-methoxy-6-methylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229270-97-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6463921
• PubChem ID: 165703674
• Update Time: 2025-05-24

1-1-(2-methoxy-6-methylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxy-6-methylphenyl)cyclopropylcyclopropan-1-amine
• EN300-1772570
• 1-[1-(2-methoxy-6-methylphenyl)cyclopropyl]cyclopropan-1-amine
• 2229270-97-5

• Inchi： 1S/C14H19NO/c1-10-4-3-5-11(16-2)12(10)13(6-7-13)14(15)8-9-14/h3-5H,6-9,15H2,1-2H3
• InChI Key： BEVRLVWVEAERET-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(2-methoxy-6-methylphenyl)cyclopropylcyclopropan-1-amine

1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine

The compound 1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine (CAS No: 2229270-97-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique combination of a cyclopropane ring system and an aromatic substituent, making it a valuable tool in the development of advanced materials and pharmaceuticals.

Chemical Structure and Properties

The molecular structure of 1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine consists of a cyclopropane ring fused to another cyclopropane ring, with a substituted phenyl group attached. The phenyl group is further substituted with a methoxy (-OCH3) and a methyl (-CH3) group at the 2 and 6 positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its applications in various chemical reactions.

Synthesis and Applications

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Its rigid structure and functional groups make it an ideal candidate for constructing complex frameworks in drug discovery programs. For instance, researchers have utilized this compound as a building block for developing potential inhibitors of key enzymes involved in neurodegenerative diseases.

Recent Research Developments

Recent studies have explored the use of 1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine in the development of advanced materials with tailored mechanical properties. Its unique combination of rigidity and flexibility has been exploited to create high-performance polymers for use in aerospace and automotive industries.

In addition, this compound has shown potential as a catalyst in asymmetric synthesis reactions. By incorporating this molecule into catalytic systems, chemists have achieved unprecedented levels of enantioselectivity in the production of chiral compounds, which are critical for the pharmaceutical industry.

Future Prospects

The future outlook for 1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine is highly promising, with ongoing research focusing on expanding its applications in green chemistry and sustainable materials production. Its ability to participate in multiple reaction pathways makes it a versatile tool for addressing some of the most pressing challenges in modern chemistry.

In conclusion, 1-1-(2-Methoxy-6-Methylphenyl)Cyclopropylcyclopropan-1-Amine (CAS No: 2229270-97-5) stands as a testament to the ingenuity of modern chemical synthesis. With its unique structure, versatile reactivity, and wide-ranging applications, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.